Cas no 20654-44-8 (2,3-Dimethylbutanenitrile)
2,3-Dimethylbutanenitrile structure
Product Name:2,3-Dimethylbutanenitrile
CAS No:20654-44-8
MF:C6H11N
MW:97.1582415103912
CID:1399504
PubChem ID:13158036
Update Time:2025-04-20
2,3-Dimethylbutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 2,3-dimethyl-
- 2,3-Dimethylbutanenitrile
- AKOS009460148
- 20654-44-8
- 2,3-dimethylbutyronitrile
- EN300-153646
- Z415654752
-
- Inchi： 1S/C6H11N/c1-5(2)6(3)4-7/h5-6H,1-3H3
- InChI Key： ZMRCOHMOBLASFC-UHFFFAOYSA-N
- SMILES： N#CC(C)C(C)C
Computed Properties
- Exact Mass: 97.08923
- Monoisotopic Mass: 97.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 85.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
2,3-Dimethylbutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D465010-100mg |
2,3-Dimethylbutanenitrile |
20654-44-8 | 100mg |
$236.00 | 2023-05-18 | ||
| TRC | D465010-250mg |
2,3-Dimethylbutanenitrile |
20654-44-8 | 250mg |
$437.00 | 2023-05-18 | ||
| TRC | D465010-500mg |
2,3-Dimethylbutanenitrile |
20654-44-8 | 500mg |
$965.00 | 2023-05-18 | ||
| TRC | D465010-1g |
2,3-Dimethylbutanenitrile |
20654-44-8 | 1g |
$ 1800.00 | 2023-09-07 | ||
| TRC | D465010-1000mg |
2,3-Dimethylbutanenitrile |
20654-44-8 | 1g |
$1832.00 | 2023-05-18 | ||
| Enamine | EN300-153646-0.05g |
2,3-dimethylbutanenitrile |
20654-44-8 | 95% | 0.05g |
$84.0 | 2023-05-03 | |
| Enamine | EN300-153646-0.1g |
2,3-dimethylbutanenitrile |
20654-44-8 | 95% | 0.1g |
$124.0 | 2023-05-03 | |
| Enamine | EN300-153646-0.25g |
2,3-dimethylbutanenitrile |
20654-44-8 | 95% | 0.25g |
$178.0 | 2023-05-03 | |
| Enamine | EN300-153646-0.5g |
2,3-dimethylbutanenitrile |
20654-44-8 | 95% | 0.5g |
$331.0 | 2023-05-03 | |
| Enamine | EN300-153646-1.0g |
2,3-dimethylbutanenitrile |
20654-44-8 | 95% | 1g |
$442.0 | 2023-05-03 |
2,3-Dimethylbutanenitrile Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
20654-44-8 (2,3-Dimethylbutanenitrile) Related Products
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- 13310-75-3(2-Propylvaleronitrile)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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